Cas no 494787-05-2 (1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, diethyl ester)

• Product Name: 1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, diethyl ester
• CAS No: 494787-05-2
• MF: C₁₂H₁₇O₈
• MW: 289.258584737778
• CID: 1533657
• PubChem ID: 71362633
• Update Time: 2025-04-21

1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, diethyl ester
• 3-acetyloxy-5-ethoxy-3-ethoxycarbonyl-5-oxopentanoate
• 494787-05-2
• 3-(Acetyloxy)-5-ethoxy-3-(ethoxycarbonyl)-5-oxopentanoate
• DTXSID70786248

• Inchi： 1S/C12H18O8/c1-4-18-10(16)7-12(6-9(14)15,20-8(3)13)11(17)19-5-2/h4-7H2,1-3H3,(H,14,15)/p-1
• InChI Key： KLVGAESETOVKKW-UHFFFAOYSA-M
• SMILES： O(C(C)=O)C(C(=O)OCC)(CC(=O)[O-])CC(=O)OCC

Computed Properties

• Exact Mass: 289.09231
• Monoisotopic Mass: 289.09234250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 119.03